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Compound of Interest

Compound Name: BMS-309403

Cat. No.: B1667199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BMS-309403 is a potent and selective small-molecule inhibitor of Fatty Acid-Binding Protein 4

(FABP4), a key protein implicated in metabolic and inflammatory pathways. Accurate and

consistent preparation of BMS-309403 stock solutions is critical for reliable experimental

outcomes in preclinical research. This document provides a detailed protocol for the

preparation, storage, and handling of BMS-309403 stock solutions for in vitro and in vivo

studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of BMS-309403 is presented in Table

1. This information is essential for accurate calculations and handling of the compound.
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Property Value Reference(s)

Molecular Formula C₃₁H₂₆N₂O₃ [1][2][3]

Molecular Weight 474.55 g/mol [2][3][4]

Appearance Crystalline solid [1]

Purity ≥98% [2][3]

CAS Number 300657-03-8 [1][2][3]

Solubility (at room

temperature)

   DMSO
≥18.15 mg/mL to 175 mg/mL

(up to 100-200 mM)
[1][2][3][4][5]

   DMF 30 mg/mL [1]

   Ethanol 30 mg/mL [1]

   Ethanol:PBS (pH 7.2) (1:2) 0.3 mg/mL [1]

Storage (solid) -20°C, protected from light [1][2][3][6]

Storage (stock solution)
-20°C or -80°C for long-term

storage
[4][6]

Stability ≥ 4 years (solid form at -20°C) [1]

Experimental Protocols
Materials

BMS-309403 powder (≥98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips
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Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM BMS-309403 Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes as

needed for different desired concentrations or volumes.

Equilibrate Reagents: Allow the BMS-309403 powder and anhydrous DMSO to come to

room temperature before opening to prevent condensation.

Weighing the Compound:

Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 4.75 mg of BMS-309403 powder into the tube.

Calculation:

Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L) x

1000 (mg/g)

Mass (mg) = 10 mM x 474.55 g/mol x 0.001 L x 1000 mg/g = 4.7455 mg (approximately

4.75 mg)

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BMS-309403
powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. A clear, colorless to pale yellow solution should be obtained.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1667199?utm_src=pdf-body
https://www.benchchem.com/product/b1667199?utm_src=pdf-body
https://www.benchchem.com/product/b1667199?utm_src=pdf-body
https://www.benchchem.com/product/b1667199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For compounds that are difficult to dissolve, brief sonication (5-10 minutes) in a water bath

or gentle warming to 37°C can be employed to facilitate dissolution.[4] Avoid excessive

heating.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge

tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[6]

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution must be diluted to the final working

concentration in cell culture medium. It is crucial to ensure that the final concentration of DMSO

in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

10 mM stock solution in cell culture medium. For example, to prepare a 100 µM working

solution, you could first dilute the 10 mM stock 1:100 in medium to create a 100 µM

intermediate stock.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the final

volume of cell culture medium to achieve the desired working concentration.

Example: To make 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of the

10 mM stock to 999 µL of cell culture medium.

Signaling Pathway and Experimental Workflow
BMS-309403 is a selective inhibitor of Fatty Acid-Binding Protein 4 (FABP4). FABP4 plays a

significant role in inflammatory signaling pathways, particularly in macrophages. Upon

stimulation by ligands such as lipopolysaccharide (LPS), FABP4 can enhance inflammatory

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29550588/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4076119/
https://www.benchchem.com/product/b1667199?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


responses through the activation of downstream signaling cascades, including the NF-κB and

JNK pathways, leading to the production of pro-inflammatory cytokines.[7][8] BMS-309403
competitively binds to the fatty acid-binding pocket of FABP4, thereby inhibiting its function and

attenuating the inflammatory cascade.[7][9]
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Caption: FABP4-mediated inflammatory signaling pathway and the inhibitory action of BMS-
309403.

The following diagram illustrates the general workflow for preparing a BMS-309403 stock

solution and its subsequent use in a cell-based experiment.
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Stock Solution Preparation

Cell-Based Assay Application

1. Weigh BMS-309403

2. Dissolve in DMSO

3. Vortex/Sonicate

4. Aliquot

5. Store at -20°C/-80°C

6. Thaw Aliquot

For Experiment

7. Prepare Working Solution
in Culture Medium

8. Treat Cells

9. Analyze Experimental Outcome
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Caption: Experimental workflow for preparing and using BMS-309403 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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